1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1-(2,2-dimethylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C9H16N2O/c1-4-8(12)11-6-5-10-7-9(11,2)3/h4,10H,1,5-7H2,2-3H3
• InChI Key: BXEMDSOLODPVSV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCN1C(=O)C=C)C

Description

1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one is an organic compound with the molecular formula C9H16N2O. This compound is characterized by the presence of a piperazine ring substituted with two methyl groups and a prop-2-en-1-one moiety.

Preparation Methods

The synthesis of 1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one typically involves the reaction of 2,2-dimethylpiperazine with prop-2-en-1-one under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-(2,2-Dimethylpiperazin-1-yl)prop-2-en-1-one can be compared with other similar compounds, such as:

• 1-(4-Benzyl-2,2-dimethylpiperazin-1-yl)prop-2-en-1-one
• 1-(4-Acetyl-2,2-dimethylpiperazin-1-yl)prop-2-en-1-one These compounds share structural similarities but differ in their substituents, leading to variations in their chemical properties and applications. The unique combination of the piperazine ring and the prop-2-en-1-one moiety in this compound contributes to its distinct characteristics and potential uses .